
Aluminum Lactate: A Comprehensive Technical
Review of its Physical and Chemical

Characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of

aluminum lactate, a compound with diverse applications in the pharmaceutical, cosmetic, and

industrial sectors. This document consolidates key data from various scientific sources,

presenting it in a clear and accessible format to support research and development activities.

Core Physical and Chemical Properties
Aluminum lactate, with the chemical formula Al(C₃H₅O₃)₃, is the aluminum salt of lactic acid.

[1] It is a white to off-white, fine, or crystalline powder.[1][2][3][4][5] While often described as

odorless, some sources note a faint, characteristic odor or a slightly sour taste.[2][6]

Quantitative Physical and Chemical Data
The following table summarizes the key quantitative properties of aluminum lactate, compiled

from various technical datasheets and scientific resources.
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Property Value References

Molecular Formula C₉H₁₅AlO₉ [3][7][8][9]

Molecular Weight 294.19 g/mol [1][3][7][8]

Appearance
White to off-white/yellowish

powder
[1][2][3][4][9][10]

Odor
Odorless or faint characteristic

odor
[2][6]

Melting Point >300 °C [1][9][11][12]

Solubility in Water Soluble [1][2][11][12]

pH (1% solution) 4.0 - 5.5 [10]

pH (5% solution) 3.0 (at 20°C) [2]

Experimental Protocols for Physical
Characterization
While specific experimental protocols for the characterization of aluminum lactate are not

extensively detailed in publicly available literature, standard pharmacopeial and chemical

analysis methods are applicable. The following outlines general methodologies for determining

the key physical properties listed above.

Determination of Physical Appearance
A visual inspection is the standard method for determining the physical appearance of a

substance like aluminum lactate.

Methodology:

A sample of the aluminum lactate powder is placed on a clean, white surface.

The sample is observed under controlled, bright, and uniform lighting.
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The color, form (e.g., crystalline, fine powder), and any visible impurities are noted and

compared against a reference standard if available.

Assessment of Odor
The odor of aluminum lactate is typically determined through simple olfactometry.

Methodology:

A small amount of the substance is placed in a clean, dry, and odorless container.

The container is opened, and the analyst gently wafts the air from the opening towards their

nose. Direct inhalation is avoided.

The odor is described using standard descriptors (e.g., odorless, faint, characteristic).

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a standardized workflow for the physical and chemical

characterization of an aluminum lactate sample in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Workflow for Physical Characterization of Aluminum Lactate
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Figure 1: Workflow for Physical Characterization of Aluminum Lactate

Applications and Relevance
Aluminum lactate is utilized in various fields due to its specific properties. In the cosmetic

industry, it functions as an astringent and antiperspirant.[13] It is also used as a mordant in the

dyeing of textiles, particularly for cellulose fibers.[2][4] Furthermore, it finds applications in
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pharmaceutical formulations and as a precursor in sol-gel synthesis.[1][12] The physical

characteristics detailed in this guide are critical for ensuring the quality, efficacy, and safety of

products containing aluminum lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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